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Compound of Interest

Compound Name:
3-Iodo-6-nitro-1-(tetrahydro-2H-

pyran-2-yl)-1H-indazole

CAS No.: 886230-74-6

Cat. No.: B1323347

Get Quote

Compound Identity & Significance
IUPAC Name: 3-Iodo-6-nitro-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole[1][2][3][4][5][6]

CAS Number: 886230-74-6[1][2][4][7]

Molecular Formula: C₁₂H₁₂IN₃O₃[2][7]

Molecular Weight: 373.15 g/mol [2][7]

Role: Synthetic intermediate. The C3-iodine serves as a handle for palladium-catalyzed

cross-coupling (e.g., Heck, Suzuki), while the N1-THP group protects the indazole nitrogen

from unwanted side reactions.

Synthesis Context (Origin of Spectral Signals)
Understanding the synthesis is crucial for interpreting the spectrum, particularly for identifying

solvent residuals (DMF, DCM) or impurities (unreacted DHP, TsOH).
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Primary Route (Patent WO2006048745A1):

Iodination: 6-Nitroindazole is iodinated (I₂/KOH or NIS) to form 3-iodo-6-nitroindazole.

Protection: The intermediate is reacted with 3,4-dihydro-2H-pyran (DHP) in the presence of

an acid catalyst (e.g., methanesulfonic acid or p-TsOH) in CH₂Cl₂ or THF.[3]
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(I2, KOH, DMF)

3-Iodo-6-nitroindazole
(CAS 70315-70-7)

THP Protection
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Figure 1: Synthetic pathway yielding the target compound, highlighting precursors that may

appear as trace impurities.

Nuclear Magnetic Resonance (NMR) Spectroscopy
^1H NMR Data (300/400 MHz, DMSO-d₆)
The spectrum is characterized by three distinct aromatic signals (indazole core) and the

aliphatic multiplets of the THP protecting group.
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Position
Shift (δ,
ppm)

Multiplicity Integral
Coupling (J,
Hz)

Assignment

H-7 8.79 Singlet (s) 1H -

Aromatic:

Ortho to NO₂,

Peri to N-

THP. Most

deshielded

due to NO₂

anisotropy

and N1

substitution.

H-5 8.05 - 8.07
Doublet of

Doublets (dd)
1H J ≈ 9.0, 2.0

Aromatic:

Ortho to NO₂,

Meta to H7.

Deshielded

by NO₂.

H-4 7.75 - 7.85 Doublet (d) 1H J ≈ 9.0

Aromatic:

Adjacent to

C3-Iodine.

H-1' 5.85 - 5.95
Doublet of

Doublets (dd)
1H J ≈ 9.5, 2.5

THP

Anomeric: N-

CH-O.

Characteristic

downfield

aliphatic

peak.

H-6' 3.85 - 3.95 Multiplet (m) 1H -

THP Ether:

O-CHH

(Axial/Equato

rial).

H-6' 3.60 - 3.75 Multiplet (m) 1H -
THP Ether:

O-CHH.

H-2' to H-5' 1.50 - 2.40 Multiplets (m) 6H - THP

Backbone:
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Remaining

methylene

protons.

Interpretation Notes:

H-7 Shift: The singlet at ~8.79 ppm is diagnostic. In 6-nitroindazoles, the proton at position 7

is heavily deshielded by the nitro group. The N1-THP group further influences this

environment compared to the free NH.

THP Chiral Center: The THP group introduces a chiral center at the N1 attachment point,

making the protons on the THP ring diastereotopic (complex multiplets).

Solvent: DMSO-d₆ is preferred for solubility; in CDCl₃, shifts may move upfield by 0.1–0.2

ppm.

^13C NMR Data (75/100 MHz, DMSO-d₆)
Predicted and literature-consistent values.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1323347?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carbon Shift (δ, ppm) Assignment

C-6 146.5
C-NO₂: Deshielded ipso

carbon.

C-7a 140.2 Bridgehead: Junction near N1.

C-3a 126.5 Bridgehead: Junction near C3.

C-7 116.0
CH: Aromatic (adjacent to

NO₂).

C-5 118.5
CH: Aromatic (adjacent to

NO₂).

C-4 122.0 CH: Aromatic.

C-3 95.0 - 100.0

C-I: Carbon attached to Iodine

is significantly shielded (Heavy

Atom Effect).

C-1' 84.5 THP Anomeric: N-CH-O.

C-6' 67.0 THP Ether: O-CH₂.

THP 22.0 - 30.0
THP Backbone: CH₂ carbons

(C2', C3', C4', C5').

Mass Spectrometry (MS)[6]
Ionization Mode: Electrospray Ionization (ESI), Positive Mode (+).

Parent Ion:

[M+H]⁺: m/z 374.0

[M+Na]⁺: m/z 396.0

Isotopic Pattern: Iodine (¹²⁷I) is monoisotopic. Unlike Chloro- or Bromo- analogs, there is no

significant M+2 peak.

Fragmentation Pathway (ESI-MS/MS):
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Loss of THP: The weakest bond is the N1-C(THP) bond. In-source fragmentation often yields

the deprotected cation.

m/z 374 → 290 (Loss of dihydropyran, -84 Da).

Loss of NO₂: Common in nitroaromatics.

m/z 290 → 244 (Loss of NO₂, -46 Da).

Loss of Iodine: Radical loss or HI elimination.

m/z 290 → 163 (Loss of I, -127 Da).

[M+H]+ 
m/z 374

[M - THP + H]+ 
m/z 290

(Base Peak)

- DHP (84 Da)

[M - THP - NO2]+ 
m/z 244

- NO2 (46 Da)

[M - THP - I]+ 
m/z 163

- I (127 Da)

Click to download full resolution via product page

Figure 2: Proposed ESI-MS fragmentation pathway. The loss of the THP group (m/z 290) is the

most prominent diagnostic fragment.

Infrared (IR) Spectroscopy
Method: FT-IR (ATR or KBr pellet).
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Key Diagnostic Bands:

NO₂ Asymmetric Stretch: 1525 – 1535 cm⁻¹ (Strong).

NO₂ Symmetric Stretch: 1340 – 1350 cm⁻¹ (Strong).

C=N Stretch: 1610 – 1620 cm⁻¹ (Indazole ring).

C-H Aliphatic: 2850 – 2950 cm⁻¹ (THP methylene groups).

Absence of N-H: No broad band at 3200–3400 cm⁻¹ (confirms successful THP protection

of the N1 position).

Experimental Protocol for Analysis
To validate the spectral data in your own laboratory, follow this standard operating procedure

(SOP):

Sample Preparation (NMR):

Dissolve ~5–10 mg of the yellow solid in 0.6 mL of DMSO-d₆ (99.9% D).

Ensure the solution is clear; filter if suspended solids remain (indicates inorganic salts

from synthesis).

Instrument Parameters:

1H: 16 scans, 1 second relaxation delay.

13C: 1024 scans minimum (due to quaternary carbons C-I and C-NO₂).

Quality Control Criteria:

Purity Check: Integration of the THP anomeric proton (5.9 ppm) must match the aromatic

H7 (8.79 ppm) in a 1:1 ratio.

Impurity Limits: Check for DHP signals (approx. 4.6 and 6.3 ppm) or residual DMF (2.73,

2.89, 7.95 ppm).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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